N-benzyl-2-[3-oxo-1-(2-thienylmethyl)-2-piperazinyl]-N-(2-phenylethyl)acetamide

• IUPAC Name: N-benzyl-2-[3-oxo-1-(thiophen-2-ylmethyl)piperazin-2-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C26H29N3O2S/c30-25(18-24-26(31)27-14-16-28(24)20-23-12-7-17-32-23)29(19-22-10-5-2-6-11-22)15-13-21-8-3-1-4-9-21/h1-12,17,24H,13-16,18-20H2,(H,27,31)
• InChI Key: LOJIXFWEISPUBP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC(=O)N(CCC2=CC=CC=C2)CC3=CC=CC=C3)CC4=CC=CS4
• Molecular Formula: C26H29N3O2S
• Molecular Weight: 447.6 g/mol

Description

N-benzyl-2-[3-oxo-1-(2-thienylmethyl)-2-piperazinyl]-N-(2-phenylethyl)acetamide, commonly known as BZP, is a synthetic compound that belongs to the piperazine family. BZP is a psychoactive substance that has been used recreationally for its stimulant effects. However, BZP has also been the subject of scientific research due to its potential therapeutic effects.

Mechanism of Action

BZP acts as a dopamine and serotonin releasing agent, causing an increase in the levels of these neurotransmitters in the brain. BZP also acts as a norepinephrine reuptake inhibitor, increasing the levels of norepinephrine in the brain. These actions contribute to BZP's stimulant effects.
Biochemical and Physiological Effects
BZP has been shown to increase heart rate, blood pressure, and body temperature. BZP also causes the release of glucose and fatty acids into the bloodstream. BZP has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

BZP has advantages and limitations for lab experiments. BZP is relatively easy to synthesize and has a well-characterized mechanism of action. BZP also has a relatively short half-life, making it useful for studying acute effects. However, BZP has limited solubility in water, which can make it difficult to administer in lab experiments.

Future Directions

There are several future directions for BZP research. BZP's potential therapeutic effects in the treatment of depression, anxiety, and ADHD warrant further investigation. BZP's neuroprotective effects also warrant further study. Additionally, BZP's effects on glucose and fatty acid metabolism could have implications for the treatment of metabolic disorders such as diabetes. Finally, the development of more soluble forms of BZP could improve its utility in lab experiments.

Synthesis Methods

BZP is synthesized by reacting 2-phenylethylamine with benzyl chloride in the presence of a base. The resulting benzyl-2-phenylethylamine is then reacted with thionyl chloride to form benzyl-2-phenylethylamine hydrochloride. The hydrochloride is then reacted with 2-thienylacetic acid to form N-benzyl-2-[3-oxo-1-(2-thienylmethyl)-2-piperazinyl]-N-(2-phenylethyl)acetamide.

Scientific Research Applications

BZP has been the subject of scientific research due to its potential therapeutic effects. BZP has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. BZP has also been studied for its potential use in the treatment of depression, anxiety, and attention deficit hyperactivity disorder (ADHD).